Cas no 220991-52-6 ((2-iodo-5-methyl-phenyl)-acetic acid)

• Product Name: (2-iodo-5-methyl-phenyl)-acetic acid
• CAS No: 220991-52-6
• MF: C₉H₉IO₂
• MW: 276.071035146713
• CID: 2119427
• PubChem ID: 21938646
• Update Time: 2025-04-21

(2-iodo-5-methyl-phenyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-iodo-5-methyl-phenyl)-acetic acid
• (2-Iodo-5-methylphenyl)acetic acid
• 2-Iodo-5-methylbenzeneacetic acid
• 220991-52-6
• 2-Iodo-5-methylphenylacetic acid
• KRPZCZROKFJYTK-UHFFFAOYSA-N
• SCHEMBL6036182
• 2-(2-iodo-5-methylphenyl)acetic acid
• 5-methyl-2-iodophenyl acetic acid
• AT25201
• DB-327662
• DTXSID001300259
• MFCD18397861
• Benzeneacetic acid, 2-iodo-5-methyl-

• Inchi： 1S/C9H9IO2/c1-6-2-3-8(10)7(4-6)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： KRPZCZROKFJYTK-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C)C=C1CC(=O)O

Computed Properties

• Exact Mass: 275.96473g/mol
• Monoisotopic Mass: 275.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų